3-(1-(2-(2-bromophenyl)acetyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-[2-(2-bromophenyl)acetyl]piperidin-4-yl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C21H20BrN3O3/c22-17-7-3-1-5-14(17)13-19(26)24-11-9-15(10-12-24)25-20(27)16-6-2-4-8-18(16)23-21(25)28/h1-8,15H,9-13H2,(H,23,28)
• InChI Key: RFRJOWASYRQNLB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=CC=CC=C3NC2=O)C(=O)CC4=CC=CC=C4Br
• Molecular Formula: C21H20BrN3O3
• Molecular Weight: 442.3 g/mol

Description

3-(1-(2-(2-bromophenyl)acetyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a chemical compound that belongs to the class of quinazoline derivatives. It has been the subject of extensive research due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Structural Modifications

The synthesis and structural modification of quinazoline derivatives involve various chemical reactions to introduce different functional groups, aiming to enhance their biological activities. For instance, Mahgoub et al. (1990) reported the synthesis of α-piperidino and α-morphelino styryl’quinoxalinone derivatives through facile methods, demonstrating the versatility of quinazoline derivatives in chemical synthesis (Mahgoub, 1990). Similarly, the work by Kandeel et al. (2006) on the synthesis and structure of new thiazolidin-4-ones and thiazolin-4-ones anticipates biological activity, showcasing the structural diversity achievable with quinazoline frameworks (Kandeel, 2006).

Biological Activities

Quinazoline derivatives exhibit a broad spectrum of biological activities:

• Antimicrobial Activity : Vidule et al. (2011) synthesized substituted 4-arylidene-3-methyl-1H-pyrimido[6,1-b]quinazoline-1,10(4H)-diones, evaluating their antibacterial and antifungal activities, indicating the potential of quinazoline derivatives as antimicrobial agents (Vidule, 2011).
• Antihypertensive Agents : Research by Takai et al. (1986) on piperidine derivatives with a quinazoline ring system highlighted their potential as antihypertensive agents, showcasing the therapeutic applications of these compounds (Takai et al., 1986).
• Antioxidant Properties : Hamama et al. (2011) explored the synthesis and antioxidant evaluation of new 3‐substituted coumarins, indicating the antioxidant capabilities of quinazoline derivatives, which are essential for combating oxidative stress-related diseases (Hamama, 2011).
• Anticancer Activity : Poorirani et al. (2018) synthesized novel quinazolinone derivatives and evaluated their cytotoxic activity against cancer cell lines, demonstrating the potential of quinazoline derivatives as anticancer agents (Poorirani et al., 2018).